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Compound of Interest

Compound Name: 2-(Dimethylamino)benzaldehyde

Cat. No.: B1293426 Get Quote

An In-Depth Technical Guide to the Safe Handling and Storage of 2-
(Dimethylamino)benzaldehyde

This guide provides comprehensive safety, handling, and storage protocols for 2-
(Dimethylamino)benzaldehyde (CAS No. 579-72-6), a crucial reagent in various chemical

syntheses and analytical applications, including its use in Ehrlich's reagent. The information

herein is synthesized from authoritative safety data sheets and chemical handling standards,

designed to empower researchers, scientists, and drug development professionals with the

knowledge to mitigate risks and ensure laboratory safety. The causality behind each procedural

recommendation is explained to foster a deeper understanding of chemical safety principles.

Core Hazard Profile & Chemical Identity
Understanding the intrinsic properties and hazards of a chemical is the foundation of safe

laboratory practice. 2-(Dimethylamino)benzaldehyde is an organic compound that requires

careful handling due to its irritant properties and potential for harm upon exposure.

GHS Hazard Identification
The Globally Harmonized System (GHS) provides a universal framework for classifying the

hazards of chemical products. 2-(Dimethylamino)benzaldehyde is consistently classified with

the following hazards.[1][2][3]
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Hazard Class GHS Code Description
Causality &
Implication

Acute Toxicity, Oral H302
Harmful if swallowed.

[4]

Ingestion can lead to

systemic toxicity. The

molecule's structure

allows it to interfere

with biological

processes, causing

harm if it enters the

gastrointestinal tract.

[5][6]

Skin

Corrosion/Irritation
H315

Causes skin irritation.

[1][2][3][7]

The compound can

react with moisture

and proteins in the

skin, leading to local

inflammation,

redness, and

discomfort. Prolonged

contact may lead to

more severe

dermatitis.

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation.[1][2][3][7]

Direct contact with the

sensitive tissues of

the eye can cause

significant irritation,

pain, and potential

damage. The

aldehyde functional

group can be

particularly reactive

with mucous

membranes.

Specific Target Organ

Toxicity

H335 May cause respiratory

irritation.[1][2][3][7]

Inhalation of dust or

vapors can irritate the

mucous membranes
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of the respiratory tract,

leading to coughing,

shortness of breath,

and inflammation.[5]

[7] This is why

handling in a

ventilated area is

critical.

Physical & Chemical Properties
These properties are essential for determining appropriate storage conditions and predicting

the substance's behavior during handling and in the event of a spill.

Property Value Source

CAS Number 579-72-6 [2][8][9]

Molecular Formula C₉H₁₁NO [8][9][10]

Molecular Weight 149.19 g/mol [8][9]

Appearance
Clear, light green to yellow

liquid
[10]

Boiling Point 115-120 °C (at 5 Torr) [4][10]

Storage Temperature 2-8°C, under inert atmosphere [8][10]

Exposure Control & Personal Protective Equipment
(PPE)
The primary goal of exposure control is to create a reliable barrier between the researcher and

the chemical. The selection of PPE is not arbitrary; it is a scientifically-driven choice based on

the specific hazards of the substance.

Engineering Controls: The most effective control measure is to handle the chemical in a

controlled environment.
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Chemical Fume Hood: Always handle 2-(Dimethylamino)benzaldehyde inside a certified

chemical fume hood.[8] This is non-negotiable. The hood's constant airflow pulls vapors

and fine particulates away from the user's breathing zone, directly mitigating the

respiratory irritation hazard (H335).[5][7]

Personal Protective Equipment (PPE): This is the final line of defense.

Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to

OSHA 1910.133 or EN166 standards.[5][11] This is crucial to prevent accidental splashes

from causing serious eye irritation (H319).

Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves, tested to EN 374

standards.[1][12] Always inspect gloves for tears or pinholes before use. It is critical to

understand that gloves provide protection for a limited time. If direct contact occurs,

remove, and dispose of the gloves immediately and wash your hands thoroughly.[12]

Skin and Body Protection: A standard laboratory coat should be worn and kept fully

buttoned.[8] For tasks with a higher risk of splashing, consider an impervious apron.

Contaminated clothing must be removed immediately and washed before reuse.[2][13]

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is essential for maintaining the chemical's

integrity and ensuring a safe laboratory environment.

Handling
Work Practices: Always wash hands thoroughly with soap and water after handling the

chemical, even if gloves were worn.[1][5] Do not eat, drink, or smoke in areas where this

chemical is handled or stored.[1][14]

Preventing Exposure: Avoid breathing dust, fumes, or vapors.[1][2][7] Use practices that

minimize the generation of aerosols or dust.[15] When transferring the solid, use a spatula

and weigh it in a fume hood to prevent inhalation.

Grounding: For procedures that may generate static electricity, ensure all equipment is

properly grounded to prevent ignition sources.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1293426?utm_src=pdf-body
https://www.chemsrc.com/en/cas/579-72-6_1041258.html
https://pim-resources.coleparmer.com/sds/17655.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-EHRLICHS-A-REAGENT-CASNO-03635-EN.aspx
https://pim-resources.coleparmer.com/sds/17655.pdf
https://www.fishersci.com/store/msds?partNumber=D7125&productDescription=P-DIMET+AMINBENALDEHYD+CR+25G&vendorId=VN00033897&countryCode=US&language=en
https://www.chemscience.com/assets/uploads/safety_datasheet/R005-sds.pdf
https://drugcheckingbc.ca/wp-content/uploads/sites/4/2024/10/Using-Ehrlich-Reagent-for-Drug-Checking.pdf
https://drugcheckingbc.ca/wp-content/uploads/sites/4/2024/10/Using-Ehrlich-Reagent-for-Drug-Checking.pdf
https://www.chemsrc.com/en/cas/579-72-6_1041258.html
https://aksci.com/sds/V6747_SDS.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-202888.pdf
https://www.chemscience.com/assets/uploads/safety_datasheet/R005-sds.pdf
https://pim-resources.coleparmer.com/sds/17655.pdf
https://www.chemscience.com/assets/uploads/safety_datasheet/R005-sds.pdf
https://www.biognost.com/wp-content/uploads/2020/02/Ehrlich-aldehyde-reagent__MSDS_v4.pdf
https://www.chemscience.com/assets/uploads/safety_datasheet/R005-sds.pdf
https://aksci.com/sds/V6747_SDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-EHRLICHS-A-REAGENT-CASNO-03635-EN.aspx
https://sds.chemtel.net/webclients/safariland/finished_goods/ODV%20907%20-%20Ehrlichs%20Modified%20Reagent%20-%20NarcoPouch%20D-Lysergic%20Acid%20Diethylamide%20-%20LSD%20-%20Presumptive%20Screening%20Test%20Kit%20-%203%20Ampoule.pdf
https://westliberty.edu/health-and-safety/files/2010/02/P-Dimethylaminobenzaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage
Temperature and Atmosphere: Store containers in a cool, dry, and well-ventilated area,

specifically between 2-8°C.[8][10] Storing under an inert atmosphere, such as nitrogen, is

recommended to prevent degradation.[5]

Container Integrity: Keep the container tightly closed when not in use.[2][5][14] Ensure

containers are clearly labeled and stored upright to prevent leaks.[14]

Incompatibilities: Store 2-(Dimethylamino)benzaldehyde away from strong oxidizing

agents.[5][8][11][13] Contact with these substances can lead to vigorous, exothermic

reactions, creating a fire or explosion hazard. Also, avoid storing near strong bases.[11]

Light Sensitivity: The compound can be light-sensitive.[5][11] Store in an opaque container or

in a dark location to prevent photochemical degradation, which could alter its purity and

reactivity.

Emergency & First Aid Procedures
Preparedness is key to mitigating the consequences of an accidental exposure or spill. All

personnel must be familiar with these procedures and the location of safety equipment.

First Aid Measures
The immediate response to an exposure can significantly impact the outcome.

Eye Contact: Immediately flush the eyes with copious amounts of running water for at least

15 minutes, holding the eyelids open to ensure the entire surface is rinsed.[2][5][7] Remove

contact lenses if present and easy to do.[1][7] Seek immediate medical attention.[7]

Skin Contact: Remove all contaminated clothing immediately.[7] Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[5] If skin irritation occurs or persists,

seek medical advice.[2][7]

Inhalation: Move the affected person to fresh air at once.[5][7] If breathing is difficult or has

stopped, provide artificial respiration.[5][14] Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting.[5][7][13] If the person is conscious, rinse their mouth

thoroughly with water and have them drink one or two glasses of water.[5] Never give

anything by mouth to an unconscious person.[5][13] Call for immediate medical help.[15]

Accidental Release Measures
A calm and methodical response to a spill is critical to prevent further contamination or injury.

Minor Spill:

Ensure the area is well-ventilated and restrict access.

Wearing appropriate PPE (goggles, gloves, lab coat), cover the spill with a non-

combustible absorbent material like sand, diatomite, or universal binders.[15]

Carefully sweep or scoop the absorbed material into a clearly labeled, sealable container

for chemical waste disposal.[5]

Clean the spill area thoroughly with soap and water.

Major Spill:

Evacuate the immediate area and alert colleagues.

If safe to do so, remove any ignition sources.

Contact your institution's environmental health and safety (EHS) department or emergency

response team immediately.

Do not attempt to clean up a large spill without proper training and equipment.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol provides a step-by-step methodology for a common laboratory task, integrating

the safety principles discussed above.
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Objective: To safely prepare 10 mL of a 10 mM stock solution of 2-
(Dimethylamino)benzaldehyde in DMSO.

Materials:

2-(Dimethylamino)benzaldehyde (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

15 mL conical tube

Micropipettes

Spatula

Vortex mixer

Procedure:

PPE and Setup: Don a lab coat, nitrile gloves, and chemical safety goggles. Perform all

steps within a certified chemical fume hood.

Calculation: Calculate the required mass of 2-(Dimethylamino)benzaldehyde. (MW =

149.19 g/mol ).

Mass (g) = 0.010 L * 0.010 mol/L * 149.19 g/mol = 0.0149 g or 14.9 mg.

Weighing: Place a weigh boat on the analytical balance inside the fume hood and tare it.

Carefully use a spatula to weigh out approximately 14.9 mg of the compound. Causality:

Weighing the powder in the hood prevents inhalation of fine particles that can cause

respiratory irritation.

Transfer: Carefully transfer the weighed powder into a labeled 15 mL conical tube.

Solubilization: Using a micropipette, add 10 mL of anhydrous DMSO to the conical tube.
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Mixing: Cap the tube securely and vortex until the solid is completely dissolved. The solution

should be clear.

Storage: Seal the tube with paraffin film. Store the stock solution at 2-8°C in a dark, clearly

labeled container. Causality: Storing at the recommended temperature and protecting from

light maintains the stability and integrity of the compound in solution.

Waste Disposal: Dispose of the weigh boat, gloves, and any other contaminated disposable

materials in the appropriate solid chemical waste container.

Visualization of Spill Response Workflow
The following diagram outlines the logical decision-making process for responding to an

accidental spill of 2-(Dimethylamino)benzaldehyde.
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Spill Occurs

Assess Spill Size & Location

Is Spill >100mL or
 outside containment?

Evacuate Area
Alert EHS/Emergency Services

Yes

Are You Trained & Equipped
with Proper PPE?

No (Minor Spill)

Alert Supervisor
Do Not Proceed

No

Don Appropriate PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat

Yes

Ensure Adequate Ventilation
(Fume Hood On)

Cover with Inert Absorbent
(e.g., Sand, Vermiculite)

Collect into Labeled
Waste Container

Decontaminate Spill Area
with Soap and Water

Dispose of Waste & PPE
per Institutional Policy

Click to download full resolution via product page

Caption: Decision workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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